Cas no 1408087-54-6 (2-Acetyl-3-fluorophenyl acetate)

• Product Name: 2-Acetyl-3-fluorophenyl acetate
• CAS No: 1408087-54-6
• MF: C₁₀H₉FO₃
• MW: 196.175066709518
• CID: 2910623
• Update Time: 2023-08-10

2-Acetyl-3-fluorophenyl acetate Chemical and Physical Properties

Names and Identifiers

• 2-acetyl-3-fluorophenyl acetate
• 2-Acetyl-3-fluorophenyl acetate

• Inchi： 1S/C10H9FO3/c1-6(12)10-8(11)4-3-5-9(10)14-7(2)13/h3-5H,1-2H3
• InChI Key： QVVZUROXUDGCIC-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1C(C)=O)OC(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 240
• XLogP3: 1.5
• Topological Polar Surface Area: 43.4